Cas no 727651-44-7 (2,4-diamino-6-iodopyrimidine)

• Product Name: 2,4-diamino-6-iodopyrimidine
• CAS No: 727651-44-7
• MF: C₄H₅IN₄
• MW: 236.013771772385
• CID: 3030043
• PubChem ID: 85981878
• Update Time: 2025-04-21

2,4-diamino-6-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-6-iodopyrimidine
• G31262
• DB-140737
• EN300-6473480
• SCHEMBL25086836
• 6-Iodo-2,4-pyrimidine diamine
• 6-Iodopyrimidine-2,4-diamine
• 727651-44-7
• CEB65144
• starbld0020849

• Inchi： 1S/C4H5IN4/c5-2-1-3(6)9-4(7)8-2/h1H,(H4,6,7,8,9)
• InChI Key： CILZPFRDUNNUDD-UHFFFAOYSA-N
• SMILES： IC1=CC(N)=NC(N)=N1

Computed Properties

• Exact Mass: 235.95589Da
• Monoisotopic Mass: 235.95589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų